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Compound of Interest

Compound Name:
2-Butanone 2,4-

Dinitrophenylhydrazone

Cat. No.: B143228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the Fourier-Transform Infrared (FT-IR)

spectroscopy of 2-butanone 2,4-dinitrophenylhydrazone. It includes a detailed summary of

characteristic vibrational frequencies, a comprehensive experimental protocol for its synthesis,

and visual representations of the synthetic workflow and spectral correlations. This guide is

intended to serve as a valuable resource for researchers and professionals in the fields of

analytical chemistry, organic synthesis, and drug development.

Data Presentation: FT-IR Spectral Characteristics
The FT-IR spectrum of 2-butanone 2,4-dinitrophenylhydrazone exhibits several

characteristic absorption bands that are indicative of its molecular structure. The key vibrational

frequencies and their corresponding assignments are summarized in the table below. This data

is crucial for the identification and characterization of the compound.
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Wavenumber (cm⁻¹) Vibrational Mode Functional Group

~3300 N-H Stretch Secondary Amine (Hydrazone)

~3100 C-H Stretch Aromatic Ring

~2970 C-H Stretch Aliphatic (CH₃, CH₂)

~1620 C=N Stretch Imine (Hydrazone)

~1600 C=C Stretch Aromatic Ring

~1515 N-O Asymmetric Stretch Nitro Group (NO₂)

~1330 N-O Symmetric Stretch Nitro Group (NO₂)

Experimental Protocol: Synthesis of 2-Butanone 2,4-
Dinitrophenylhydrazone
This protocol details the synthesis of 2-butanone 2,4-dinitrophenylhydrazone via a

condensation reaction, commonly known as Brady's test.

Materials:

2,4-Dinitrophenylhydrazine

Concentrated Sulfuric Acid

Methanol

2-Butanone

Deionized Water

Ethanol (for recrystallization)

Beakers

Graduated cylinders
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Stirring rod

Hot plate

Büchner funnel and flask

Filter paper

Melting point apparatus

Procedure:

Preparation of Brady's Reagent:

Carefully dissolve 0.5 g of 2,4-dinitrophenylhydrazine in 10 mL of methanol in a 50 mL

beaker.

Slowly and cautiously add 1.0 mL of concentrated sulfuric acid to the solution while

stirring.

Gently warm the mixture on a hot plate if necessary to ensure complete dissolution. Allow

the reagent to cool to room temperature.

Reaction with 2-Butanone:

In a separate test tube, dissolve 5-10 drops of 2-butanone in 5 mL of methanol.

Add the freshly prepared Brady's reagent dropwise to the 2-butanone solution.

A yellow to orange-red precipitate of 2-butanone 2,4-dinitrophenylhydrazone should

form immediately.

Isolation and Purification:

Allow the reaction mixture to stand for 10-15 minutes to ensure complete precipitation.

Collect the crude product by vacuum filtration using a Büchner funnel.
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Wash the crystals with a small amount of cold deionized water, followed by a small amount

of cold ethanol.

Recrystallize the crude product from a minimal amount of hot ethanol to obtain purified

crystals.

Allow the solution to cool slowly to room temperature and then in an ice bath to maximize

crystal formation.

Drying and Characterization:

Collect the purified crystals by vacuum filtration and allow them to air dry completely.

Determine the melting point of the dried crystals and compare it with the literature value

(approximately 115-117 °C).

Perform FT-IR analysis on the purified product to confirm its identity.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of 2-butanone
2,4-dinitrophenylhydrazone.
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Synthesis of 2-Butanone 2,4-Dinitrophenylhydrazone

Preparation of Brady's Reagent
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Synthesis and Purification Workflow
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FT-IR Functional Group Correlation
This diagram illustrates the logical relationship between the key functional groups in 2-
butanone 2,4-dinitrophenylhydrazone and their expected absorption regions in the FT-IR

spectrum.

FT-IR Correlation for 2-Butanone 2,4-Dinitrophenylhydrazone

Functional Groups

Approximate IR Absorption (cm⁻¹)

2-Butanone 2,4-DNP

N-H C=N NO2 Aromatic C-H Aliphatic C-H

~3300 ~1620 ~1515 & ~1330 ~3100 ~2970

Click to download full resolution via product page

Functional Group - FT-IR Correlation

To cite this document: BenchChem. [FT-IR Analysis of 2-Butanone 2,4-
Dinitrophenylhydrazone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143228#ft-ir-analysis-of-2-butanone-2-4-
dinitrophenylhydrazone-derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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